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How to avoid the "hook effect" with JPS036.
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Compound of Interest

Compound Name: JPS036

Cat. No.: B12398930

JPS036 Technical Support Center

This guide provides researchers, scientists, and drug development professionals with essential
information for using JPS036, a PROTAC® (Proteolysis Targeting Chimera) designed to
degrade Class | Histone Deacetylases (HDACs). Here you will find answers to frequently asked
guestions and troubleshooting advice to ensure the success of your experiments, with a
specific focus on avoiding concentration-dependent artifacts like the "hook effect.”

Frequently Asked Questions (FAQSs)

Q1: What is JPS036 and what is its mechanism of action?

JPS036 is a selective, benzamide-based PROTAC that induces the degradation of Class |
HDACSs.[1] Unlike traditional inhibitors that only block the enzymatic activity of a protein,
PROTACSs eliminate the target protein entirely. JPS036 is a bifunctional molecule: one end
binds to an HDAC protein (the protein of interest), and the other end binds to the Von Hippel-
Lindau (VHL) E3 ubiquitin ligase. This proximity induces the E3 ligase to tag the HDAC with
ubiquitin, marking it for destruction by the cell's proteasome.[2][3] This catalytic process allows
substoichiometric concentrations of JPS036 to achieve significant and long-lasting protein
degradation.[2]
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JPS036 Mechanism of Action
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The PROTAC Hook Effect Mechanism
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Troubleshooting Workflow for Suboptimal Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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